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Compound of Interest

Compound Name: 1,1-Dibutoxybutane

Cat. No.: B1265885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of 1,1-
Dibutoxybutane, specifically its boiling point and density. The information is presented in a

clear, structured format to facilitate its use in research and development settings.

Quantitative Data Summary
The physical properties of 1,1-Dibutoxybutane are summarized in the table below. These

values are critical for a variety of applications, including reaction condition design, purification

process development, and formulation studies.

Physical Property Value Units Notes

Boiling Point 214 °C

at standard

atmospheric pressure

(lit.)[1][2][3]

Density 0.844 g/cm³ -

0.8669 g/cm³ at 25 °C[2]
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The following sections detail the standard methodologies for the experimental determination of

the boiling point and density of a liquid compound such as 1,1-Dibutoxybutane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4] Common laboratory methods for determining the boiling point include simple

distillation and the capillary method.[4][5][6]

Simple Distillation Method: This technique involves heating the liquid in a distillation apparatus

and recording the temperature at which the liquid actively boils and its vapor condenses.[4]

This method is suitable for larger sample volumes.[4]

Capillary Method: A small amount of the liquid is placed in a sample tube, and a capillary tube,

sealed at one end, is inverted into the liquid. The apparatus is heated, and the temperature at

which a steady stream of bubbles emerges from the capillary tube, and the liquid re-enters the

capillary upon cooling, is recorded as the boiling point.[5][6]

Density is an intrinsic property of a substance, defined as its mass per unit volume.[7] For

liquids, it is typically measured using a graduated cylinder and a balance.[7][8]

The procedure involves the following steps:

Weighing an empty, dry graduated cylinder.[7][8]

Adding a known volume of the liquid to the graduated cylinder.[7][8]

Weighing the graduated cylinder with the liquid.[7][8]

The mass of the liquid is determined by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.[8]

The density is then calculated by dividing the mass of the liquid by its volume.

Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of

boiling point and density.
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Simple Distillation Capillary Method

Place liquid in distillation flask

Heat the flask

Observe for boiling and condensation

Record stable temperature

Place liquid in sample tube with inverted capillary

Heat the sample

Observe for steady bubble stream

Cool and observe liquid entering capillary

Record temperature
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Weigh empty graduated cylinder (m1)

Add a known volume of liquid (V)

Weigh graduated cylinder with liquid (m2)

Calculate mass of liquid (m = m2 - m1)

Calculate density (ρ = m / V)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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